Cas no 1361682-83-8 (Methyl 6-amino-5-(3,4-dichlorophenyl)nicotinate)

Methyl 6-amino-5-(3,4-dichlorophenyl)nicotinate is a specialized nicotinate derivative featuring a 3,4-dichlorophenyl substituent and an amino group at the 6-position. This compound serves as a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. Its structural framework offers versatility for further functionalization, making it useful in medicinal chemistry for designing potential therapeutic agents. The presence of the dichlorophenyl group enhances lipophilicity, which can influence binding affinity and pharmacokinetic properties. The ester moiety allows for straightforward derivatization, facilitating downstream modifications. This compound is typically handled under controlled conditions due to its reactive functional groups, ensuring optimal purity and stability for research applications.

Methyl 6-amino-5-(3,4-dichlorophenyl)nicotinate structure

1361682-83-8 structure

Product Name:Methyl 6-amino-5-(3,4-dichlorophenyl)nicotinate

CAS No:1361682-83-8

MF:C₁₃H₁₀Cl₂N₂O₂

MW:297.136701107025

CID:4928804

Update Time:2025-05-20

Methyl 6-amino-5-(3,4-dichlorophenyl)nicotinate Chemical and Physical Properties

Names and Identifiers

- Methyl 6-amino-5-(3,4-dichlorophenyl)nicotinate
- Inchi： 1S/C13H10Cl2N2O2/c1-19-13(18)8-4-9(12(16)17-6-8)7-2-3-10(14)11(15)5-7/h2-6H,1H3,(H2,16,17)
- InChI Key： IAJMJQIWPWGEET-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(=C1)C1C(N)=NC=C(C(=O)OC)C=1)Cl

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 330
XLogP3: 3.2
Topological Polar Surface Area: 65.2

Methyl 6-amino-5-(3,4-dichlorophenyl)nicotinate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A022005444-250mg	Methyl 6-amino-5-(3,4-dichlorophenyl)nicotinate	1361682-83-8	97%	250mg	$686.80	2022-04-03
Alichem	A022005444-500mg	Methyl 6-amino-5-(3,4-dichlorophenyl)nicotinate	1361682-83-8	97%	500mg	$1,019.20	2022-04-03
Alichem	A022005444-1g	Methyl 6-amino-5-(3,4-dichlorophenyl)nicotinate	1361682-83-8	97%	1g	$1,764.00	2022-04-03

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Additional information on Methyl 6-amino-5-(3,4-dichlorophenyl)nicotinate

Introduction to Methyl 6-amino-5-(3,4-dichlorophenyl)nicotinate (CAS No. 1361682-83-8)

Methyl 6-amino-5-(3,4-dichlorophenyl)nicotinate, with the CAS registry number 1361682-83-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a nicotinate moiety substituted with a methyl group at the 6-position and a 3,4-dichlorophenyl group at the 5-position. The methyl group and dichlorophenyl substituents play crucial roles in determining the compound's chemical properties and biological activity.

Recent studies have highlighted the potential of Methyl 6-amino-5-(3,4-dichlorophenyl)nicotinate as a precursor in the synthesis of bioactive molecules. Its structure makes it an ideal candidate for exploring novel drug delivery systems and targeted therapies. The nicotinate core of the molecule is particularly noteworthy, as it is known to exhibit antioxidant properties and has been linked to various health benefits.

The synthesis of Methyl 6-amino-5-(3,4-dichlorophenyl)nicotinate involves a series of carefully controlled reactions, including nucleophilic substitution and aromatic substitution processes. These reactions are optimized to ensure high yield and purity, which are critical for its application in research and development. The compound's stability under various conditions has also been extensively studied, making it suitable for use in diverse experimental setups.

In terms of biological activity, Methyl 6-amino-5-(3,4-dichlorophenyl)nicotinate has shown promise in anti-inflammatory and anticancer studies. Researchers have reported that the compound exhibits selective cytotoxicity against cancer cells while sparing normal cells, indicating its potential as a lead compound for anticancer drug development. The presence of the dichlorophenyl group contributes to this selectivity by enhancing the molecule's ability to interact with specific cellular targets.

Moreover, the methyl substituent at the 6-position plays a significant role in modulating the compound's pharmacokinetic properties. Studies have demonstrated that this substitution improves the compound's bioavailability and solubility, which are essential factors for its effectiveness in vivo. These findings underscore the importance of fine-tuning substituent groups when designing bioactive molecules.

Recent advancements in computational chemistry have also provided deeper insights into the molecular interactions of Methyl 6-amino-5-(3,4-dichlorophenyl)nicotinate. Molecular docking studies have revealed that the compound can bind effectively to key proteins involved in inflammatory pathways, further supporting its potential therapeutic applications. These computational approaches have become invaluable tools in predicting and optimizing the biological activity of complex molecules like this one.

In conclusion, Methyl 6-amino-5-(3,4-dichlorophenyl)nicotinate (CAS No. 1361682-83-8) is a versatile compound with a wealth of potential applications in drug discovery and materials science. Its unique structure and favorable chemical properties make it an attractive candidate for further research. As ongoing studies continue to uncover new insights into its biological activity and therapeutic potential, this compound is poised to play a significant role in advancing modern medicine.